Methyl 5-bromo-3-(isopropylamino)-2-methylbenzoate

• Molecular Formula: C12H16BrNO2
• Molecular Weight: 286.16 g/mol
• IUPAC Name: methyl 5-bromo-2-methyl-3-(propan-2-ylamino)benzoate
• InChI: InChI=1S/C12H16BrNO2/c1-7(2)14-11-6-9(13)5-10(8(11)3)12(15)16-4/h5-7,14H,1-4H3
• InChI Key: UWYMPOFFKVEVLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1NC(C)C)Br)C(=O)OC

Description

Methyl 5-bromo-3-(isopropylamino)-2-methylbenzoate is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 3-amino-5-bromo-2-methylbenzoate (1 equiv.) in methanol (5 mL), acetone (5 equiv.) and acetic acid (2 equiv.) were added and reaction mixture stirred at room temperature for 2 h. Then NaBH3CN (3 equiv.) was added at 0° C. The resulting reaction mixture was stirred further for 16 h at room temperature. On completion, solvent was evaporated and water added to the residue and the extracted with ethyl acetate. The combined organic layers were dried over sodium sulfate and concentrated to afford crude product which was used in next step without further purification (yield 80-90%).